Cas no 1233389-85-9 (Ethyl 4-heptylthiophene-2-carboxylate)

• Product Name: Ethyl 4-heptylthiophene-2-carboxylate
• CAS No: 1233389-85-9
• MF: C₁₄H₂₂O₂S
• MW: 254.388283252716
• CID: 2131313
• Update Time: 2023-08-04

Ethyl 4-heptylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-heptylthiophene-2-carboxylate
• BEJDYGBHJZGBAY-UHFFFAOYSA-N
• Ethyl 4-heptylthiophene-2-carboxylate

• Inchi： 1S/C14H22O2S/c1-3-5-6-7-8-9-12-10-13(17-11-12)14(15)16-4-2/h10-11H,3-9H2,1-2H3
• InChI Key： BEJDYGBHJZGBAY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(=C1)CCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 218
• Topological Polar Surface Area: 54.5